Cas no 101420-88-6 (4-iodo-3-nitrobenzaldehyde)
4-iodo-3-nitrobenzaldehyde structure
Product Name:4-iodo-3-nitrobenzaldehyde
CAS No:101420-88-6
MF:C7H4INO3
MW:277.016034126282
CID:3040972
PubChem ID:53418136
Update Time:2025-07-30
4-iodo-3-nitrobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-iodo-3-nitrobenzaldehyde
- 4-iodo-3-nitro-benzaldehyde; 4-Jod-3-nitro-benzaldehyd
- 101420-88-6
- EN300-7866956
- SCHEMBL17073483
-
- Inchi: 1S/C7H4INO3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H
- InChI Key: AHNAQEPCTSTDQS-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C=O)C=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 276.92400
- Monoisotopic Mass: 276.92359Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- PSA: 62.89000
- LogP: 2.53510
4-iodo-3-nitrobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000439-250mg |
4-Iodo-3-nitrobenzaldehyde |
101420-88-6 | 97% | 250mg |
$475.20 | 2023-09-04 | |
| Alichem | A014000439-500mg |
4-Iodo-3-nitrobenzaldehyde |
101420-88-6 | 97% | 500mg |
$831.30 | 2023-09-04 | |
| Alichem | A014000439-1g |
4-Iodo-3-nitrobenzaldehyde |
101420-88-6 | 97% | 1g |
$1445.30 | 2023-09-04 | |
| Enamine | EN300-7866956-0.05g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 0.05g |
$612.0 | 2025-03-21 | |
| Enamine | EN300-7866956-0.1g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 0.1g |
$640.0 | 2025-03-21 | |
| Enamine | EN300-7866956-0.25g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 0.25g |
$670.0 | 2025-03-21 | |
| Enamine | EN300-7866956-0.5g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 0.5g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-7866956-1.0g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 1.0g |
$728.0 | 2025-03-21 | |
| Enamine | EN300-7866956-2.5g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 2.5g |
$1428.0 | 2025-03-21 | |
| Enamine | EN300-7866956-5.0g |
4-iodo-3-nitrobenzaldehyde |
101420-88-6 | 95.0% | 5.0g |
$2110.0 | 2025-03-21 |
4-iodo-3-nitrobenzaldehyde Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
101420-88-6 (4-iodo-3-nitrobenzaldehyde) Related Products
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